Cas no 1603453-39-9 (4-methyl-2-(pent-3-yn-1-yl)aminopyrimidine-5-carboxylic acid)

• Product Name: 4-methyl-2-(pent-3-yn-1-yl)aminopyrimidine-5-carboxylic acid
• CAS No: 1603453-39-9
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6606812
• PubChem ID: 116644343
• Update Time: 2024-01-19

4-methyl-2-(pent-3-yn-1-yl)aminopyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(pent-3-yn-1-yl)aminopyrimidine-5-carboxylic acid
• EN300-1449954
• 1603453-39-9
• 4-methyl-2-[(pent-3-yn-1-yl)amino]pyrimidine-5-carboxylic acid

• Inchi： 1S/C11H13N3O2/c1-3-4-5-6-12-11-13-7-9(10(15)16)8(2)14-11/h7H,5-6H2,1-2H3,(H,15,16)(H,12,13,14)
• InChI Key： GMSKCFVVDKKWPS-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=NC=1C)NCCC#CC)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes